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Hydrangenol 8-O-glucoside pentaacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-Hydrangenol 8-O-glucoside pentaacetate is a flavonoid glycoside, a derivative of the
naturally occurring hydrangenol found in plants of the Hydrangea genus, notably Hydrangea
macrophylla.[1] This technical guide provides a comprehensive overview of its known physical
and chemical properties. Due to the limited publicly available data, this guide also extrapolates
potential biological activities based on its parent compound, hydrangenol, to provide a
predictive framework for future research. All quantitative data is presented in structured tables,
and a detailed, albeit general, experimental protocol for its synthesis is provided. Visual
diagrams of potential signaling pathways are included to facilitate a deeper understanding of its
possible mechanisms of action.

Chemical and Physical Properties

(3R)-Hydrangenol 8-O-glucoside pentaacetate is the peracetylated form of (3R)-
Hydrangenol 8-O-glucoside. The addition of five acetyl groups significantly alters its polarity
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and may influence its bioavailability and biological activity. While specific experimental data for
the (3R) isomer is scarce, the fundamental properties are outlined below.

Table 1: General Properties of (3R)-Hydrangenol 8-O-glucoside pentaacetate

Property Value Source

CAS Number 113270-98-7 [2][3][41[5]

Molecular Formula C31H32014 [2][3]

Molecular Weight 628.58 g/mol [2][3]
White to off-white solid

Appearance ) N/A
(predicted)

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl N/A

Acetate, Acetone.

Store powder at -20°C for up
Storage to 3 years. In solvent, store at [2]
-80°C for up to 1 year.

Note: Specific experimental data on melting point, boiling point, and spectral analysis (NMR,
IR, Mass Spectrometry) for the (3R) isomer are not readily available in public literature. The
data for the related (3S) isomer is available and can be used as a reference point for
researchers.

Experimental Protocols
General Protocol for the Synthesis of (3R)-Hydrangenol
8-O-glucoside pentaacetate

The synthesis of (3R)-Hydrangenol 8-O-glucoside pentaacetate can be conceptualized as a
two-step process starting from its unacetylated precursor, (3R)-Hydrangenol 8-O-glucoside.

Step 1: Isolation of (3R)-Hydrangenol 8-O-glucoside from Hydrangea macrophylla
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A general procedure for the isolation of flavonoid glycosides from plant material involves the
following steps.

Click to download full resolution via product page

Caption: General workflow for the isolation of flavonoid glycosides.

Step 2: Acetylation of (3R)-Hydrangenol 8-O-glucoside

The isolated glucoside is then peracetylated to yield the final product.
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Caption: General workflow for the acetylation of a glycoside.

Predicted Biological Activity and Signaling
Pathways

While the biological activity of (3R)-Hydrangenol 8-O-glucoside pentaacetate has not been
explicitly reported, the activities of its parent compound, hydrangenol, have been studied.
Hydrangenol has demonstrated anti-inflammatory and potential anti-diabetic properties. It is
plausible that the pentaacetate derivative may exhibit similar, or potentially enhanced, activities
due to increased lipophilicity and cell permeability.

Predicted Anti-inflammatory Activity

Hydrangenol has been shown to exert anti-inflammatory effects by suppressing macrophage-
mediated inflammation.[6] This is achieved through the downregulation of pro-inflammatory
mediators.
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Caption: Predicted anti-inflammatory mechanism of hydrangenol.

Potential Anti-diabetic Activity

Studies on hydrangenol have indicated its potential to promote adipogenesis and increase the
expression of key proteins involved in glucose metabolism, suggesting a possible role in

managing diabetes.[7]
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Caption: Predicted anti-diabetic mechanism of hydrangenol.

Future Research Directions

The lack of comprehensive data on (3R)-Hydrangenol 8-O-glucoside pentaacetate highlights
several key areas for future research:

o Complete Physicochemical Characterization: Detailed analysis including melting point,
boiling point, and full spectral characterization (*H NMR, 13C NMR, 2D NMR, HRMS, IR) is
essential.

 Biological Activity Screening: A thorough investigation into its potential anti-inflammatory,
anti-diabetic, antioxidant, and anticancer activities is warranted.

o Mechanism of Action Studies: Elucidation of the specific signaling pathways modulated by
the pentaacetate derivative.

o Pharmacokinetic and Bioavailability Studies: Assessment of how acetylation affects its
absorption, distribution, metabolism, and excretion (ADME) profile.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b020815?utm_src=pdf-body-img
https://www.benchchem.com/product/b020815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(3R)-Hydrangenol 8-O-glucoside pentaacetate is a derivative of a bioactive natural product
with potential for further investigation in drug discovery and development. This guide provides
the currently available information and a predictive framework for its biological activities.
Further experimental validation is crucial to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

